Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate
Overview
Description
“Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate” is a chemical compound with the CAS Number: 1858249-59-8. It has a molecular weight of 273.25 . The IUPAC name for this compound is methyl 2,3,5-trifluoro-4-(piperidin-1-yl)benzoate .
Molecular Structure Analysis
The InChI code for “Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate” is1S/C13H14F3NO2/c1-19-13(18)8-7-9(14)12(11(16)10(8)15)17-5-3-2-4-6-17/h7H,2-6H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate” has a molecular formula of C13H14F3NO2 and a molecular weight of 273.25 . The compound should be stored at a temperature between 28 C .Scientific Research Applications
Agrochemical Industry
Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate: is a compound that can be utilized in the agrochemical industry due to its trifluoromethyl group. This group is commonly found in pesticides and is known for enhancing the biological activity and physical properties of compounds. The compound’s potential applications include the synthesis of novel pesticides that offer improved efficacy and safety profiles for crop protection .
Pharmaceutical Development
In the pharmaceutical sector, this compound could serve as a precursor for the synthesis of various active pharmaceutical ingredients (APIs). The trifluoromethyl group is a key structural motif in many pharmaceuticals, contributing to the stability and bioavailability of the drugs .
Veterinary Medicine
Similar to its applications in human pharmaceuticals, Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate could be used to develop veterinary products. Its derivatives may enhance the effectiveness of veterinary drugs, improving animal health and treatment outcomes .
Organic Synthesis Intermediates
The compound’s structure makes it suitable for use as an intermediate in organic synthesis. It can be involved in creating complex molecules for research and development in various chemical industries .
Material Science
Due to its unique physicochemical properties, this compound could be explored for applications in material science. It might be used in the development of advanced materials with specific fluorine-related properties, such as increased resistance to solvents or improved thermal stability .
Analytical Chemistry
In analytical chemistry, Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate could be used as a standard or reference compound in chromatography and mass spectrometry. These techniques often require pure compounds with well-defined characteristics for accurate analysis .
Environmental Science
Research into the environmental impact of fluorinated compounds could include this compound as a subject of study. Understanding its degradation, bioaccumulation, and potential effects on ecosystems would be valuable for environmental risk assessments .
Chemical Education
Lastly, this compound can be used in educational settings to teach advanced organic chemistry concepts. Its synthesis and applications can provide practical examples of fluorine chemistry and its role in modern science .
Safety and Hazards
properties
IUPAC Name |
methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3NO2/c1-19-13(18)8-7-9(14)12(11(16)10(8)15)17-5-3-2-4-6-17/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYJSBYHFBBYBGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1F)F)N2CCCCC2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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